Nicardipine-d3 Hydrochloride

• IUPAC Name: 5-O-[2-[benzyl(trideuteriomethyl)amino]ethyl] 3-O-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate;hydrochloride
• InChI: InChI=1S/C26H29N3O6.ClH/c1-17-22(25(30)34-4)24(20-11-8-12-21(15-20)29(32)33)23(18(2)27-17)26(31)35-14-13-28(3)16-19-9-6-5-7-10-19;/h5-12,15,24,27H,13-14,16H2,1-4H3;1H/i3D3
• InChI Key: AIKVCUNQWYTVTO-FJCVKDQNSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)C)C(=O)OCCN(C)CC2=CC=CC=C2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC.Cl
• Isomeric SMILES: [2H]C([2H])([2H])N(CCOC(=O)C1=C(NC(=C(C1C2=CC(=CC=C2)[N+](=O)[O-])C(=O)OC)C)C)CC3=CC=CC=C3.Cl
• Molecular Formula: C26H30ClN3O6
• Molecular Weight: 519.0 g/mol

Description

Nicardipine-d3 Hydrochloride is the deuterium labeled Nicardipine hydrochloride. It is a calcium channel blocker with an IC50 of 1 μM for blocking cardiac calcium channels. It acts as an agent for chronic stable angina and for controlling blood pressure.

Synthesis Analysis

The synthesis of Nicardipine Hydrochloride involves 3-amino-2-butenoic acid-2’-(N-benzyl-N-methyl)aminoethyl ester and 3-methyl-4-(3’-nitrophenyl)-3-methyl.

Scientific Research Applications

Development of Oral Liquid Formulation

Nicardipine hydrochloride has been used in the development of a new oral liquid formulation intended for pediatric use, particularly for treating hypertension in children. .

Internal Standard for Analytical Methods

Nicardipine-d3 hydrochloride serves as an internal standard for analytical methods in pharmacokinetic studies. .

Proteomics Research

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Cancer Research

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Mechanism of Action

Nicardipine is a dihydropyridine calcium channel blocker. It inhibits the influx of calcium ions into cardiac muscle and smooth muscle without changing serum calcium concentrations. This results in the relaxation of coronary vascular smooth muscle and coronary vasodilation.

Safety and Hazards

Nicardipine Hydrochloride should be handled with care. Avoid dust formation, and do not get it in eyes, on skin, or on clothing. It should be used only under a chemical fume hood, and one should not breathe dust, vapor, mist, or gas. If swallowed, seek immediate medical assistance.

Future Directions

Nicardipine Hydrochloride is used off-label to treat hypertension in children. A new oral formulation of Nicardipine Hydrochloride 2 mg/mL using simple excipients has been proposed. The pharmacological and clinical parameters remain to be assessed and compared with those of the previous formulation.

Synthesis routes and methods

Procedure details

A mixture of 3-methoxycarbonyl-2,6-dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-5-carboxylic acid (3.32 g, 0.01 mole), N-(2-hydroxyethyl)-N-benzyl-methylamine (4.98 g) and N,N'-dicyclohexylcarbodiimide (DCC) (2.05 g) is stirred at 60°-80° C. for 1 hour. To the reaction mixture chloroform (16 ml) is added and the mixture is washed with water (3×50 ml). Then the organic layer is washed with a 10% aqueous solution of HCl (16 ml) and water (3×10 ml). The organic layer is dried with anhydrous Na2SO4 and the solvent is evaporated in vacuo. The oily residue is dissolved in ethyl acetate (18 ml) and stirred at 0° C. for 2 hours. The precipitate, which separates, is filtered off, dried in vacuo and recrystallized from acetone. Thus, there is obtained the title compound nicardipine hydrochloride (4.4 g, 85.4%).